N1-(4-fluorophenethyl)-N2-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-[2-(4-fluorophenyl)ethyl]-N-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C23H27F2N3O4S/c24-18-6-4-17(5-7-18)12-14-26-22(29)23(30)27-15-13-20-3-1-2-16-28(20)33(31,32)21-10-8-19(25)9-11-21/h4-11,20H,1-3,12-16H2,(H,26,29)(H,27,30)
• InChI Key: SZQAEYVLHCCMIV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C(=O)NCCC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C23H27F2N3O4S
• Molecular Weight: 479.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a fluorophenethyl group, a piperidin-2-yl group, and a sulfonyl group. These groups suggest that the compound might have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Scientific Research Applications

Novel Insecticide Development

One research avenue involves the exploration of compounds for insecticidal activity. For example, a study on Flubendiamide highlighted its effectiveness against lepidopterous pests, emphasizing the importance of novel chemical structures in developing new pesticides (Tohnishi et al., 2005). This indicates the potential for structurally similar compounds to contribute to pest management strategies.

α1-Adrenergic Receptor Antagonists

Research into arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines has developed new α1-adrenoceptor antagonists with a uroselective profile, suggesting the therapeutic potential of these compounds in managing conditions like hypertension and benign prostatic hyperplasia (Rak et al., 2016).

Anticancer Agents

The synthesis and evaluation of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have demonstrated anticancer potential, indicating the importance of structural diversity in the discovery of new therapeutic options (Rehman et al., 2018).

Metabolic Studies

The metabolism of specific compounds to unusual metabolites, such as the conversion of LY654322 to a diimidazopyridine metabolite, showcases the complex interactions between chemical structures and biological systems, potentially guiding the design of drugs with favorable metabolic profiles (Borel et al., 2011).

Analytical Applications

Compounds with fluorine substitutions have been synthesized and explored for analytical applications, such as the development of fluorescent ligands for cellular imaging, highlighting the role of chemical modifications in enhancing the utility of compounds in research and diagnostic applications (Langdon-Jones et al., 2015).

Mechanism of Action

Target of Action

It is known that compounds with similar structures, such as piperidines, interact with a variety of genes

Biochemical Pathways

Compounds with similar structures have been found to exhibit a wide range of biological activities, including enzyme inhibition and antiviral properties . Further investigation is needed to determine the exact pathways affected by this compound.

Result of Action

Compounds with similar structures have been found to exhibit a wide range of biological activities, including antiviral properties